Cas no 1600829-03-5 (1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one)

• Product Name: 1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one
• CAS No: 1600829-03-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD31467088
• CID: 5606508
• PubChem ID: 116572410
• Update Time: 2025-08-05

1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-one, 1-(4-methyl-3-pyrrolidinyl)-
• 1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one
• 1600829-03-5
• EN300-794979

• MDL： MFCD31467088
• Inchi： 1S/C9H13NO/c1-3-4-9(11)8-6-10-5-7(8)2/h1,7-8,10H,4-6H2,2H3
• InChI Key： HHDUENNJCMQBTF-UHFFFAOYSA-N
• SMILES： O=C(CC#C)C1CNCC1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 232.1±35.0 °C(Predicted)
• pka: 9.47±0.10(Predicted)

Additional information on 1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one

1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one: A Comprehensive Overview

1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one (CAS No. 1600829-03-5) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its butyronitrile core and pyrrolidine substituent, has garnered attention due to its versatile reactivity and structural diversity. Recent advancements in synthetic chemistry have further highlighted its role in the development of novel drug candidates and advanced materials.

The molecular structure of 1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one is defined by a butyronitrile group (C≡C-CO-) attached to a pyrrolidine ring substituted with a methyl group at the 4-position. This arrangement imparts unique electronic and steric properties, making it an ideal substrate for various transformations. The compound's reactivity is primarily influenced by the conjugation between the nitrile group and the aromatic pyrrolidine ring, which facilitates participation in both electrophilic and nucleophilic reactions.

Recent studies have explored the use of 1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a precursor for the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. The ability to undergo cyclization reactions under mild conditions has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, 1-(4-Methylpyrrolidin-3-yl)but-3-yn-1-one has found applications in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for organic synthesis. Recent findings suggest that this compound can serve as a ligand in asymmetric catalysis, offering new avenues for enantioselective synthesis of chiral molecules.

The synthesis of 1-(4-Methylpyrrolidin-3-yl)but-3-yneone involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Advanced methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivities. These advancements underscore the importance of continuous innovation in synthetic strategies to meet the growing demand for complex organic molecules.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of 1-(4-Methylpyrrolidin-) butyronitrile derivatives, including this compound. Studies indicate that proper handling and disposal protocols are essential to minimize ecological impact while maximizing its benefits in industrial applications.

In conclusion, 1-(4-Methylpyrrolidin-) butyronitrile derivatives, particularly CAS No. 1600829–03–5, represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new synthetic pathways and functional applications, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and industrial innovation.